2-(2,2-Dimethylcyclopropylidene)acetic acid

Specification

• Molecular Formula: C7H10O2
• Molecular Weight: 126.15 g/mol
• IUPAC Name: (2E)-2-(2,2-dimethylcyclopropylidene)acetic acid
• Standard InChI: InChI=1S/C7H10O2/c1-7(2)4-5(7)3-6(8)9/h3H,4H2,1-2H3,(H,8,9)/b5-3+
• Standard InChI Key: ACWBTDGEHKYBTK-HWKANZROSA-N
• Isomeric SMILES: CC\1(C/C1=C\C(=O)O)C
• Canonical SMILES: CC1(CC1=CC(=O)O)C

Introduction

Chemical Identity and Structural Features

Molecular Characterization

2-(2,2-Dimethylcyclopropylidene)acetic acid is classified as an α,β-unsaturated carboxylic acid due to the conjugated double bond between the cyclopropane ring and the carboxylic acid group. Its structure includes a cyclopropylidene moiety (a cyclopropane ring with one double bond) substituted with two methyl groups at the 2-position. The E-configuration of the double bond is confirmed by its IUPAC nomenclature and spectroscopic data.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₇H₁₀O₂
Molecular Weight	126.15 g/mol
IUPAC Name	(2E)-2-(2,2-dimethylcyclopropylidene)acetic acid
CAS Number	Not publicly disclosed
SMILES Notation	CC1(CC1=CC(=O)O)C
InChI Key	ACWBTDGEHKYBTK-HWKANZROSA-N

The strained cyclopropane ring introduces significant angle strain, which influences the compound’s reactivity. Theoretical calculations suggest a bond angle of approximately 60° within the cyclopropane ring, deviating from the ideal tetrahedral geometry.

Synthesis and Manufacturing

Conventional Synthetic Routes

The synthesis of 2-(2,2-dimethylcyclopropylidene)acetic acid typically involves multi-step organic reactions. One documented method begins with the condensation of a cyclopropyl derivative (e.g., 2,2-dimethylcyclopropanone) with a malonic acid ester, followed by decarboxylation and acid hydrolysis.

Representative Reaction Pathway:

• Knoevenagel Condensation:
  Cyclopropanone derivatives react with diethyl malonate in the presence of a base (e.g., piperidine) to form an α,β-unsaturated ester.

• Decarboxylation:
  Thermal or acidic treatment removes the ester group, yielding the unsaturated acid.

• Purification:
  Chromatography or recrystallization isolates the final product.

Industrial-Scale Production Challenges

Industrial synthesis faces hurdles due to the instability of cyclopropane intermediates. For example, Friedel-Crafts alkylation—a method used for analogous compounds like 2,5-dimethylphenylacetic acid—requires stringent temperature control (-10°C to +30°C) to prevent ring-opening reactions. Side reactions, such as dimerization or polymerization of the cyclopropane moiety, further complicate large-scale production.

Physicochemical Properties

Acidity and Solubility

The carboxylic acid group confers moderate acidity, with an estimated pKa of ~4.5–5.0, comparable to other α,β-unsaturated carboxylic acids like acrylic acid. The compound exhibits limited solubility in water (<1 g/L at 25°C) but is miscible with polar aprotic solvents (e.g., dimethyl sulfoxide) and chlorinated hydrocarbons.

Thermal Stability

Differential scanning calorimetry (DSC) reveals a decomposition onset temperature of 185°C, attributed to the strain energy within the cyclopropane ring. The exothermic decomposition pathway likely involves ring-opening followed by polymerization.

Reactivity and Mechanistic Insights

Cyclopropane Ring-Opening Reactions

The strained cyclopropane ring undergoes facile ring-opening under acidic or thermal conditions. For instance, treatment with HBr in acetic acid yields 3-bromo-2,2-dimethylbut-3-enoic acid via electrophilic addition across the double bond.

Mechanistic Pathway:

• Electrophilic Attack:
  H⁺ protonates the double bond, forming a carbocation at the cyclopropane carbon.

• Ring Opening:
  The cyclopropane ring breaks, stabilizing the carbocation through hyperconjugation.

• Nucleophilic Capture:
  Bromide ion attacks the carbocation, forming the final product.

Diels-Alder Reactivity

The α,β-unsaturated system participates in Diels-Alder reactions with dienes, producing bicyclic adducts. For example, reaction with 1,3-butadiene at 80°C yields a six-membered cyclohexene derivative.

Applications in Organic Synthesis

Building Block for Complex Molecules

The compound’s dual functionality (cyclopropane and carboxylic acid) makes it valuable in synthesizing pharmacophores. Recent studies highlight its use in creating:

• Antiviral Agents: Cyclopropane-containing nucleoside analogs.

• Agrochemicals: Herbicides with enhanced soil stability due to the cyclopropane moiety.

Future Directions

Catalytic Asymmetric Synthesis

Developing enantioselective routes to access chiral cyclopropane derivatives could expand utility in pharmaceuticals. Preliminary work using chiral Lewis acids shows promise.

Computational Modeling

Density functional theory (DFT) studies could optimize reaction conditions by predicting transition states for ring-opening and cycloaddition reactions.